Cas no 1241675-32-0 (3-Nitro-2-propoxy-pyridine)

• Product Name: 3-Nitro-2-propoxy-pyridine
• CAS No: 1241675-32-0
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 5528839
• Update Time: 2025-10-20

3-Nitro-2-propoxy-pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-nitro-2-propoxy-
• 3-Nitro-2-propoxy-pyridine

• Inchi： 1S/C8H10N2O3/c1-2-6-13-8-7(10(11)12)4-3-5-9-8/h3-5H,2,6H2,1H3
• InChI Key： OUTURKKISSWOQZ-UHFFFAOYSA-N
• SMILES： C1(OCCC)=NC=CC=C1[N+]([O-])=O

Experimental Properties

• Density: 1.202±0.06 g/cm3(Predicted)
• Boiling Point: 277.7±20.0 °C(Predicted)
• pka: 0.08±0.22(Predicted)

Additional information on 3-Nitro-2-propoxy-pyridine

Comprehensive Overview of 3-Nitro-2-propoxy-pyridine (CAS No. 1241675-32-0): Properties, Applications, and Industry Insights

3-Nitro-2-propoxy-pyridine (CAS No. 1241675-32-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a nitro-substituted pyridine derivative, this compound serves as a versatile intermediate in synthetic chemistry, enabling the development of novel bioactive molecules. The presence of both nitro and propoxy functional groups on the pyridine ring enhances its reactivity, making it valuable for cross-coupling reactions and heterocyclic modifications.

In recent years, the demand for high-purity pyridine derivatives like 3-Nitro-2-propoxy-pyridine has surged, driven by advancements in drug discovery and crop protection technologies. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with global trends targeting antibiotic resistance and precision medicine. Analytical techniques such as HPLC and NMR spectroscopy confirm its stability under controlled conditions, with a molecular weight of 182.17 g/mol and a distinct melting point range.

The synthesis of CAS No. 1241675-32-0 typically involves nitration of 2-propoxy-pyridine under optimized conditions to achieve high yields (>85%). Industry protocols emphasize green chemistry principles, reducing solvent waste through catalytic methods—a response to growing environmental concerns. This aligns with the sustainable synthesis movement, a hot topic in 2024 as regulatory bodies push for eco-friendly manufacturing standards.

From a commercial perspective, 3-Nitro-2-propoxy-pyridine suppliers highlight its role in high-value fine chemicals. Market analyses reveal increased procurement by contract research organizations (CROs) and generic drug manufacturers, particularly in Asia-Pacific regions. Storage recommendations include inert atmospheres to prevent degradation, with shelf-life extensions achievable via cryopreservation—a frequently searched term in logistics optimization queries.

Emerging applications explore its utility in material science, where its electron-withdrawing nitro group facilitates organic semiconductor development. This intersects with booming interest in flexible electronics and OLED technologies, making the compound relevant to next-gen display research. Patent landscapes show a 30% year-on-year increase in filings referencing pyridine-based intermediates, underscoring its industrial importance.

Quality control of 1241675-32-0 requires stringent impurity profiling, with major pharmacopoeias specifying limits for residual solvents. Recent FDA guidance on genotoxic impurities has prompted analytical method upgrades, a key discussion point in pharmaceutical forums. Chromatographic data for this compound consistently shows >98.5% purity in commercial batches, meeting ICH Q3A standards.

Academic studies utilizing 3-Nitro-2-propoxy-pyridine often focus on its hydrogen-bonding capacity, which influences crystallization behavior—a critical factor in polymorph screening. This connects to widespread industry challenges in drug bioavailability improvement, a top-searched topic in pharmacokinetics research. Computational modeling predicts favorable logP values (2.1±0.3), suggesting moderate lipophilicity for membrane penetration.

Transport regulations classify this compound as non-hazardous for standard shipping, though air-sensitive handling protocols are recommended. Safety data sheets emphasize PPE requirements including nitrile gloves and vapor respirators during large-scale processing—information highly sought after in industrial safety training modules. The compound’s LD50 data (oral, rat) exceeds 2000 mg/kg, indicating low acute toxicity.

Future research directions may explore continuous flow chemistry approaches for scaled production, addressing cost-efficiency demands in generic API synthesis. The compound’s regioselective reactivity also positions it as a candidate for click chemistry applications, particularly in bioconjugation strategies for targeted therapeutics—an area gaining traction in cancer research publications.